Cas no 131900-19-1 (trans-2-(3-methoxyphenyl)cyclopropan-1-amine)

• Product Name: trans-2-(3-methoxyphenyl)cyclopropan-1-amine
• CAS No: 131900-19-1
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• MDL: MFCD28145477
• CID: 5149188
• PubChem ID: 13972238
• Update Time: 2025-05-20

trans-2-(3-methoxyphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• Rel-(1R,2S)-2-(3-methoxyphenyl)cyclopropan-1-amine
• (1R,2S)-2-(3-Methoxyphenyl)cyclopropanamine
• rac-(1R,2S)-2-(3-methoxyphenyl)cyclopropan-1-amine
• (1R,2S)-2-(3-METHOXYPHENYL)CYCLOPROPAN-1-AMINE
• Cyclopropanamine, 2-(3-methoxyphenyl)-, (1R,2S)-rel-
• trans-2-(3-methoxyphenyl)cyclopropan-1-amine

• MDL： MFCD28145477
• Inchi： 1S/C10H13NO/c1-12-8-4-2-3-7(5-8)9-6-10(9)11/h2-5,9-10H,6,11H2,1H3/t9-,10+/m0/s1
• InChI Key： DRLVWPIMRZBCNJ-VHSXEESVSA-N
• SMILES： O(C)C1=CC=CC(=C1)[C@@H]1C[C@H]1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• XLogP3: 1.2
• Topological Polar Surface Area: 35.2

Additional information on trans-2-(3-methoxyphenyl)cyclopropan-1-amine

Recent Advances in the Study of trans-2-(3-methoxyphenyl)cyclopropan-1-amine (CAS: 131900-19-1)

In recent years, trans-2-(3-methoxyphenyl)cyclopropan-1-amine (CAS: 131900-19-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its cyclopropane ring and methoxyphenyl moiety, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for trans-2-(3-methoxyphenyl)cyclopropan-1-amine. Recent publications have highlighted novel catalytic methods that improve yield and enantioselectivity, addressing previous challenges in large-scale production. These advancements are critical for ensuring the compound's availability for preclinical and clinical studies.

Pharmacological investigations have revealed that trans-2-(3-methoxyphenyl)cyclopropan-1-amine exhibits significant activity as a serotonin receptor modulator. In vitro and in vivo studies have demonstrated its potential in treating neurological disorders such as depression and anxiety. The compound's unique structural features contribute to its high affinity and selectivity for specific receptor subtypes, minimizing off-target effects.

Furthermore, recent research has explored the compound's metabolic stability and pharmacokinetic profile. Studies using advanced analytical techniques, such as LC-MS and NMR, have identified major metabolites and elucidated pathways of biotransformation. These findings are essential for understanding the compound's bioavailability and optimizing dosing regimens in future clinical trials.

In addition to its neurological applications, trans-2-(3-methoxyphenyl)cyclopropan-1-amine has shown promise in oncology. Preliminary data suggest that it may inhibit certain signaling pathways involved in cancer cell proliferation. Collaborative efforts between academic and industrial researchers are underway to explore these anticancer properties further.

Despite these promising developments, challenges remain. The compound's long-term safety profile and potential drug-drug interactions require thorough investigation. Ongoing studies aim to address these gaps, with a focus on comprehensive toxicological assessments and mechanistic studies.

In conclusion, trans-2-(3-methoxyphenyl)cyclopropan-1-amine (CAS: 131900-19-1) represents a versatile scaffold with broad therapeutic potential. Continued research efforts are expected to unlock new applications and refine its pharmacological properties, paving the way for its eventual translation into clinical use.